Cas no 1989659-72-4 (7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride)

• Product Name: 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride
• CAS No: 1989659-72-4
• MF: C₉H₇BrClNO₄S
• MW: 340.578179597855
• MDL: MFCD30342742
• CID: 4632925
• PubChem ID: 122163827
• Update Time: 2025-05-23

7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-9-sulfonyl chloride, 7-bromo-2,3,4,5-tetrahydro-5-oxo-
• 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride

• MDL： MFCD30342742
• Inchi： 1S/C9H7BrClNO4S/c10-5-3-6-8(7(4-5)17(11,14)15)16-2-1-12-9(6)13/h3-4H,1-2H2,(H,12,13)
• InChI Key： RUSXBBPZCIMKCV-UHFFFAOYSA-N
• SMILES： O1C2=C(S(Cl)(=O)=O)C=C(Br)C=C2C(=O)NCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride

Professional Introduction to 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride (CAS No. 1989659-72-4)

7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1989659-72-4, is a derivative of benzoxazepine, a heterocyclic compound known for its potential biological activity. The presence of a sulfonyl chloride group at the 9-position and a bromine substituent at the 7-position introduces unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The benzoxazepine core structure is particularly interesting due to its structural similarity to benzodiazepines, which are well-documented for their anxiolytic and sedative properties. However, the modifications in this compound, such as the 5-oxo group and the 2,3,4,5-tetrahydro ring system, alter its pharmacological profile significantly. These structural features not only influence the compound's solubility and stability but also its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, benzoxazepine derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. The synthesis of 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The sulfonyl chloride functionality further complicates the synthesis but also enhances the compound's utility as a synthetic intermediate.

The role of this compound in pharmaceutical research is multifaceted. It serves as a building block for more complex molecules that can be investigated for their potential therapeutic effects. For instance, researchers have explored its use in the development of new drugs targeting neurological disorders. The bromine substituent at the 7-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Recent studies have highlighted the importance of sulfonyl chlorides in drug discovery due to their ability to form stable amide bonds with nucleophiles. This property makes 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride particularly useful in peptide coupling reactions and in the synthesis of sulfonamide-based drugs. These drugs have shown efficacy in treating conditions ranging from infectious diseases to cancer.

The chemical properties of this compound also make it suitable for use in material science applications. For example, it can be incorporated into polymers or coatings to enhance their thermal stability or mechanical strength. The reactivity of the sulfonyl chloride group allows for covalent attachment to various substrates, enabling the creation of functionalized materials with tailored properties.

In conclusion, 7-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-sulfonyl chloride (CAS No. 1989659-72-4) is a versatile and highly reactive compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of organic chemistry continues to evolve，the applications of such specialized compounds are likely to expand even further.